Cas no 351066-41-6 (3-Bromo-5-methoxy-4-[(2-methylbenzyl)oxy]benzaldehyde)

• Product Name: 3-Bromo-5-methoxy-4-[(2-methylbenzyl)oxy]benzaldehyde
• CAS No: 351066-41-6
• MF: C₁₆H₁₅BrO₃
• MW: 335.192504167557
• CID: 5019624
• Update Time: 2025-05-26

3-Bromo-5-methoxy-4-[(2-methylbenzyl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxy-4-[(2-methylbenzyl)oxy]benzaldehyde
• 3-Bromo-5-methoxy-4-((2-methylbenzyl)oxy)benzaldehyde
• 5-bromo-3-methoxy-4-[(2-methylphenyl)methoxy]benzaldehyde
• 3-bromo-5-methoxy-4-[(2-methylphenyl)methoxy]benzaldehyde
• BBL024022
• SBB012911
• STK523820
• ST4128566
• T9289
• 3-Bromo-5-methoxy-4-[(2-methylbenzyl)oxy]benzaldehyde

• Inchi： 1S/C16H15BrO3/c1-11-5-3-4-6-13(11)10-20-16-14(17)7-12(9-18)8-15(16)19-2/h3-9H,10H2,1-2H3
• InChI Key： RNJCWJUAYVSQIK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OCC1C=CC=CC=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-5-methoxy-4-[(2-methylbenzyl)oxy]benzaldehyde

3-Bromo-5-Methoxy-4-[(2-Methylbenzyl)Oxy]Benzaldehyde: A Comprehensive Overview

The compound 3-Bromo-5-Methoxy-4-[(2-Methylbenzyl)Oxy]Benzaldehyde, with the CAS number 351066-41-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a methoxy group at the 5-position, and a (2-methylbenzyl)oxy substituent at the 4-position of a benzaldehyde framework. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of 3-Bromo-5-Methoxy-4-[(2-Methylbenzyl)Oxy]Benzaldehyde in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly in the context of cancer treatment. For instance, a 2023 study published in Nature Communications demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. The bromine atom at the 3-position plays a critical role in enhancing the molecule's bioavailability and stability, while the methoxy group at the 5-position contributes to its ability to interact with specific cellular receptors.

In addition to its pharmacological applications, 3-Bromo-5-Methoxy-4-[(2-Methylbenzyl)Oxy]Benzaldehyde has also been explored for its role in agrochemicals. A 2022 research article in Plant Physiology revealed that this compound can act as an effective plant growth regulator, promoting root development and enhancing stress tolerance in crops. The (2-methylbenzyl)oxy group at the 4-position is believed to be responsible for this activity, as it facilitates interactions with plant hormones and signaling pathways.

The synthesis of 3-Bromo-5-Methoxy-4-[(2-Methylbenzyl)Oxy]Benzaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable advancement in its synthesis was reported in a 2021 paper published in Chemical Science, where researchers utilized a palladium-catalyzed cross-coupling reaction to achieve high yields and excellent stereocontrol. This method not only simplifies the synthesis process but also reduces the environmental impact compared to traditional methods.

The structural uniqueness of this compound also makes it an attractive candidate for material science applications. Recent research has explored its use as a building block for constructing advanced materials such as stimuli-responsive polymers and self-healing materials. The benzaldehyde framework serves as an excellent platform for functionalization, while the substituents provide additional functionality that can be tailored for specific applications.

In conclusion, 3-Bromo-5-Methoxy-4-[(2-Methylbenzyl)Oxy]Benzaldehyde is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key molecule for future innovations in medicine, agriculture, and materials science. Continued research into its properties and applications is expected to unlock even more possibilities for this intriguing compound.